Methyl 2-(dimethoxyphosphinyl)acrylate

• IUPAC Name: methyl 2-dimethoxyphosphorylprop-2-enoate
• InChI: InChI=1S/C6H11O5P/c1-5(6(7)9-2)12(8,10-3)11-4/h1H2,2-4H3
• InChI Key: HRTGCDRCJQKACR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C)P(=O)(OC)OC
• Molecular Formula: C6H11O5P
• DSSTOX Substance ID: DTXSID00203675
• Molecular Weight: 194.12 g/mol
• CAS No.: 55168-74-6

Description

Methyl 2-(dimethoxyphosphinyl)acrylate is a useful research compound. Its molecular formula is C6H11O5P and its molecular weight is 194.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Polymer Synthesis and Modification

• In Situ Generation for N-Alkylation : The base-promoted in situ generation of methyl acrylate from dimethyl derivatives has been applied to the alkylation of indoles and other nitrogen heterocycles, leading to a series of substituted propionates, showcasing its utility in polymer modification and synthesis (Hamel & Girard, 2000).
• Catalysis in Polymerization Processes : Nonmetallic phosphines have demonstrated significant catalytic activity in the dimerization of methyl acrylate, indicating their potential as catalysts in polymer production (W. Su, D. Mcleod, & J. Verkade, 2003).

Photopolymerization and Coating Applications

• Antifogging and Frost-Resisting Coatings : Acrylic coatings, including methyl methacrylate and derivatives, have been developed for antifogging and frost-resisting applications, suggesting similar potential uses for Methyl 2-(dimethoxyphosphinyl)acrylate in specialty coatings (Jie Zhao et al., 2020).

Environmental Applications

• Biodegradation of Volatile Organic Compounds : Studies on the removal of methyl acrylate by biotrickling filters indicate that similar compounds could be effectively managed in environmental applications to reduce pollution and toxicity levels (Hao Wu et al., 2016).

Mechanism of Action

Target of Action

Methyl 2-(dimethoxyphosphinyl)acrylate, also known as methyl 2-dimethoxyphosphorylprop-2-enoate, is a phosphorus-based (meth)acrylate monomer . The primary targets of this compound are polymers bearing phosphonated ester, phosphonic acid, or phosphoric ester functions . These polymers have been widely studied due to their interesting properties .

Mode of Action

The compound interacts with its targets through polymerization processes, including free radical polymerization, photopolymerization, or controlled radical polymerization . This interaction results in the formation of polymers with complex architectures .

Biochemical Pathways

The affected pathways involve the synthesis of monomers and polymers . The compound, dimethyl (2-hydroxyethyl)phosphonate, reacts with methacryloyl chloride in the presence of triethylamine in dichloromethane . The resulting dimethyl [(2-methacryloyloxy)ethyl]phosphonate is then isolated by distillation under vacuum .

Result of Action

The result of the compound’s action is the formation of polymers with phosphonated ester, phosphonic acid, or phosphoric ester functions . These polymers exhibit properties such as fire proofing resistance and improved adhesive properties due to multiple attachment sites on metallic surfaces . They are also useful for anticorrosion and are used in the biomedical field for tissue engineering, in dental composites or adhesives .

Biochemical Analysis

Biochemical Properties

Methyl 2-(dimethoxyphosphinyl)acrylate plays a significant role in biochemical reactions, particularly in the polymerization of phosphorus-containing (meth)acrylate monomers . It interacts with various enzymes and proteins, including those involved in free radical polymerization and photopolymerization processes . The nature of these interactions often involves the formation of covalent bonds with the active sites of enzymes, leading to the activation or inhibition of enzymatic activity.

Cellular Effects

This compound has been shown to influence various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism . The compound can modulate the activity of key signaling molecules, leading to changes in cellular responses. Additionally, it has been observed to impact the expression of genes involved in metabolic pathways, thereby altering cellular metabolism.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. It can bind to specific sites on enzymes, leading to either inhibition or activation of their activity . This binding can result in changes in gene expression, as the compound can influence transcription factors and other regulatory proteins. The compound’s ability to form covalent bonds with biomolecules is a key aspect of its mechanism of action.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function . Studies have shown that the compound can remain stable under certain conditions, but may degrade over time, leading to changes in its biological activity. Long-term exposure to the compound can result in alterations in cellular function, which may be observed in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced cellular function and improved metabolic activity . At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its optimal effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels . The compound can influence the activity of key metabolic enzymes, leading to changes in the production and utilization of metabolites. This can result in alterations in metabolic pathways, affecting overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can interact with specific transporters and binding proteins that facilitate its movement across cellular membranes . Once inside the cells, it can accumulate in specific compartments, influencing its localization and activity.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to particular cellular compartments or organelles through targeting signals or post-translational modifications . This localization is essential for its interaction with specific biomolecules and its overall biological activity.